2-(3-Aminocyclohexyl)acetamide;hydrochloride

• IUPAC Name: 2-(3-aminocyclohexyl)acetamide;hydrochloride
• InChI: InChI=1S/C8H16N2O.ClH/c9-7-3-1-2-6(4-7)5-8(10)11;/h6-7H,1-5,9H2,(H2,10,11);1H
• InChI Key: OXEAOZCBDYUOPI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC(C1)N)CC(=O)N.Cl
• Molecular Formula: C8H17ClN2O
• Molecular Weight: 192.68 g/mol
• CAS No.: 2416233-62-8

Description

2-(3-Aminocyclohexyl)acetamide;hydrochloride is a chemical compound with the molecular formula C8H16N2O·HCl. It is commonly used in various scientific research applications due to its unique chemical properties. The compound is typically available in powder form and is known for its stability under normal storage conditions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Aminocyclohexyl)acetamide;hydrochloride involves the reaction of 3-aminocyclohexylamine with acetic anhydride. The reaction is typically carried out in an organic solvent such as dichloromethane under controlled temperature conditions. The resulting product is then treated with hydrochloric acid to form the hydrochloride salt .

Industrial Production Methods

Industrial production of this compound follows a similar synthetic route but on a larger scale. The process involves the use of industrial-grade reagents and solvents, and the reaction conditions are optimized for maximum yield and purity. The final product is purified through recrystallization and dried to obtain the desired powder form .

Chemical Reactions Analysis

Types of Reactions

2-(3-Aminocyclohexyl)acetamide;hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, particularly nucleophilic substitution, where the amino group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as alkyl halides or acyl chlorides in the presence of a base.

Major Products Formed

Oxidation: Formation of cyclohexanone derivatives.

Reduction: Formation of cyclohexylamine derivatives.

Substitution: Formation of N-substituted acetamide derivatives.

Scientific Research Applications

2-(3-Aminocyclohexyl)acetamide;hydrochloride is widely used in scientific research due to its versatile chemical properties. Some of its applications include:

Chemistry: Used as a building block in the synthesis of various organic compounds.

Biology: Employed in the study of enzyme-substrate interactions and protein-ligand binding.

Medicine: Investigated for its potential therapeutic effects in treating certain medical conditions.

Industry: Utilized in the production of specialty chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-(3-Aminocyclohexyl)acetamide;hydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biochemical effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 2-(3-Aminocyclohexyl)ethanol;hydrochloride
• 2-(3-Aminocyclohexyl)propanoic acid;hydrochloride
• 2-(3-Aminocyclohexyl)butanamide;hydrochloride

Uniqueness

2-(3-Aminocyclohexyl)acetamide;hydrochloride is unique due to its specific chemical structure, which imparts distinct reactivity and interaction profiles compared to other similar compounds. Its versatility in undergoing various chemical reactions and its wide range of applications in different scientific fields make it a valuable compound for research and industrial purposes .